2-chloro-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]-4-nitrobenzamide
• InChI: InChI=1S/C23H27ClN4O3/c1-26-12-9-17-13-16(5-8-21(17)26)22(27-10-3-2-4-11-27)15-25-23(29)19-7-6-18(28(30)31)14-20(19)24/h5-8,13-14,22H,2-4,9-12,15H2,1H3,(H,25,29)
• InChI Key: NSTONDIXAZDZHI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)N4CCCCC4
• Molecular Formula: C23H27ClN4O3
• Molecular Weight: 442.9 g/mol

Description

2-chloro-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-4-nitrobenzamide is a synthetic compound that has gained a lot of attention in scientific research due to its potential as a therapeutic agent. This compound has been extensively studied for its biochemical and physiological effects, and it has shown promise in various applications.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-4-nitrobenzamide is not well understood. However, it has been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
2-chloro-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-4-nitrobenzamide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the growth and proliferation of cancer cells. Additionally, it has been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-4-nitrobenzamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, it has been shown to have low toxicity in animal models, making it a relatively safe compound to work with. However, one limitation is that the exact mechanism of action is not well understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-chloro-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-4-nitrobenzamide. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Additionally, more research is needed to understand the exact mechanism of action and how it can be optimized for therapeutic use. Finally, there is potential for the development of new analogs of this compound with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 2-chloro-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-4-nitrobenzamide involves a multi-step process, starting with the reaction of 2-chloro-4-nitrobenzoic acid with thionyl chloride to form 2-chloro-4-nitrobenzoyl chloride. This intermediate is then reacted with N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)amine to form the final product.

Scientific Research Applications

2-chloro-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-4-nitrobenzamide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-tumor activity in various cancer cell lines, as well as neuroprotective effects in animal models of Alzheimer's and Parkinson's disease.